Cas no 2361634-86-6 (1-1-(1H-1,2,3-triazol-1-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(1H-1,2,3-triazol-1-yl)cyclopropylethan-1-amine
• CAS No: 2361634-86-6
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 6593460
• PubChem ID: 139026432
• Update Time: 2025-05-21

1-1-(1H-1,2,3-triazol-1-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1H-1,2,3-triazol-1-yl)cyclopropylethan-1-amine
• 1-[1-(1H-1,2,3-triazol-1-yl)cyclopropyl]ethan-1-amine
• EN300-1721881
• 2361634-86-6

• Inchi： 1S/C7H12N4/c1-6(8)7(2-3-7)11-5-4-9-10-11/h4-6H,2-3,8H2,1H3
• InChI Key： OOBJBMXZIZTAHV-UHFFFAOYSA-N
• SMILES： N1(C=CN=N1)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-1-(1H-1,2,3-triazol-1-yl)cyclopropylethan-1-amine

Recent Advances in the Study of 1-1-(1H-1,2,3-triazol-1-yl)cyclopropylethan-1-amine (CAS: 2361634-86-6)

In recent years, the compound 1-1-(1H-1,2,3-triazol-1-yl)cyclopropylethan-1-amine (CAS: 2361634-86-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound, characterized by the presence of a cyclopropyl ring and a 1,2,3-triazole moiety, has been identified as a promising scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of various pharmacologically active compounds, including kinase inhibitors and antimicrobial agents. The CAS number 2361634-86-6 serves as a unique identifier for this compound, facilitating its tracking in chemical databases and research literature.

One of the most notable advancements in the study of 1-1-(1H-1,2,3-triazol-1-yl)cyclopropylethan-1-amine is its application in the design of targeted therapies. Researchers have demonstrated its utility in the development of small-molecule inhibitors that selectively modulate specific signaling pathways implicated in cancer and inflammatory diseases. The compound's ability to form stable interactions with biological targets, such as enzymes and receptors, has been a focal point of recent investigations.

In terms of synthesis, recent publications have reported optimized protocols for the preparation of 1-1-(1H-1,2,3-triazol-1-yl)cyclopropylethan-1-amine, highlighting improvements in yield and purity. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies. Additionally, computational modeling studies have provided insights into the compound's conformational preferences and binding modes, aiding in the rational design of derivatives with enhanced pharmacological properties.

The biological evaluation of 1-1-(1H-1,2,3-triazol-1-yl)cyclopropylethan-1-amine has revealed promising activity against a range of targets. For instance, it has shown inhibitory effects on certain kinases involved in cell proliferation and survival, suggesting its potential as an anticancer agent. Furthermore, its antimicrobial properties have been explored, with some studies reporting activity against resistant bacterial strains. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Looking ahead, ongoing research is expected to further elucidate the mechanistic basis of 1-1-(1H-1,2,3-triazol-1-yl)cyclopropylethan-1-amine's biological effects and explore its therapeutic potential in more detail. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications. As the field progresses, the compound's role in drug discovery and development is anticipated to expand, offering new opportunities for innovation in chemical biology and medicinal chemistry.

In conclusion, 1-1-(1H-1,2,3-triazol-1-yl)cyclopropylethan-1-amine (CAS: 2361634-86-6) represents a valuable chemical entity with diverse applications in biomedical research. Its unique structural features, combined with its demonstrated biological activity, make it a compelling subject for further investigation. The latest research highlights its potential as a scaffold for drug development and underscores the importance of continued exploration in this area.